3,3-Dimethylindolin-4-amine dihydrochloride

• IUPAC Name: 3,3-dimethyl-1,2-dihydroindol-4-amine;dihydrochloride
• InChI: InChI=1S/C10H14N2.2ClH/c1-10(2)6-12-8-5-3-4-7(11)9(8)10;;/h3-5,12H,6,11H2,1-2H3;2*1H
• InChI Key: ZSTQBGVMWPVHAN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=CC=CC(=C21)N)C.Cl.Cl
• Molecular Formula: C10H16Cl2N2
• Molecular Weight: 235.15 g/mol

Description

3,3-Dimethylindolin-4-amine dihydrochloride is an organic compound. It has a molecular weight of 235.16. The compound is solid in physical form.

Physical and Chemical Properties The IUPAC name for this compound is 3,3-dimethylindolin-4-amine dihydrochloride. The InChI code is 1S/C10H14N2.2ClH/c1-10(2)6-12-8-5-3-4-7(11)9(8)10;;/h3-5,12H,6,11H2,1-2H3;2*1H.

Scientific Research Applications

Organic Synthesis and Catalysis

• Aminocarbonylation Reactions : It serves as an efficient source or facilitator in palladium-catalyzed aminocarbonylation reactions, where it contributes to the synthesis of aryl amides from aryl bromides, highlighting its utility in creating valuable amide bonds in organic synthesis (Wan et al., 2002).
• Synthesis of Dihydrothiophenes and Spirocyclic Compounds : It is involved in domino reactions with 1,3-thiazolidinedione, leading to the formation of dihydrothiophene derivatives or spirocyclohexano-1,3-thiazole, showcasing its role in synthesizing heterocyclic compounds, which are essential in medicinal chemistry (Sun et al., 2009).

Photophysical Studies

• Development of Fluorescent Sensors : Research has shown its derivatives' applications in creating highly selective sensors for detecting metal ions like Hg2+ and Cr3+ in neutral water, indicating its utility in environmental monitoring and analysis (Das et al., 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word “Warning” is used for it.